(2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone

• IUPAC Name: (2-methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone
• InChI: InChI=1S/C15H17NO3S/c1-10-3-4-14(19-10)13-9-20-8-6-16(13)15(17)12-5-7-18-11(12)2/h3-5,7,13H,6,8-9H2,1-2H3
• InChI Key: UWECAXUSXSFYOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2CSCCN2C(=O)C3=C(OC=C3)C
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

(2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone, also known as MFTM, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. MFTM is a thiomorpholine-based compound that has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone is not fully understood. However, it has been proposed that (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone acts by inhibiting various enzymes and signaling pathways. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has also been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation.
Biochemical and Physiological Effects:
(2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has been found to have various biochemical and physiological effects. In vitro studies have shown that (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone inhibits the growth of cancer cells by inducing apoptosis. (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has also been found to reduce the production of pro-inflammatory cytokines and chemokines. In addition, (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has been found to have antifungal properties. In vivo studies have shown that (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone reduces tumor growth in mice.

Advantages and Limitations for Lab Experiments

(2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has been found to be effective in various in vitro and in vivo assays. However, there are some limitations to the use of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. In addition, (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has not been extensively studied in humans, which limits its potential for clinical applications.

Future Directions

There are several future directions for the study of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone. One direction is to further investigate its mechanism of action. Understanding the molecular targets of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone will provide insight into its potential applications in various fields. Another direction is to study the pharmacokinetics and toxicity of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone in humans. This information will be important for the development of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone as a potential therapeutic agent. Finally, the synthesis of analogs of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone may lead to the discovery of compounds with improved efficacy and selectivity.

Synthesis Methods

The synthesis of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone involves the reaction of 2-methylfuran-3-carboxaldehyde with 5-methylfuran-2-thiocarboxamide in the presence of a base. The product is then treated with morpholine and paraformaldehyde to obtain the final product, (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone. The synthesis of (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone is a straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

(2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has shown potential applications in various scientific fields. In the field of medicinal chemistry, (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has been studied for its anticancer properties. It has been found to inhibit the growth of various cancer cell lines by inducing apoptosis. (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has also been studied for its anti-inflammatory properties. It has been found to reduce the production of pro-inflammatory cytokines and chemokines. In addition, (2-Methylfuran-3-yl)-[3-(5-methylfuran-2-yl)thiomorpholin-4-yl]methanone has been studied for its potential use as an antifungal agent.